Cas no 1251014-60-4 (3-Hydroxymethyl-1,4,5,7-tetrahydro-pyrazolo3,4-cpyridine-6-carboxylicacidtert-butyl ester)

• Product Name: 3-Hydroxymethyl-1,4,5,7-tetrahydro-pyrazolo3,4-cpyridine-6-carboxylicacidtert-butyl ester
• CAS No: 1251014-60-4
• MF: C₁₂H₁₉N₃O₃
• MW: 253.297562837601
• MDL: MFCD17017161
• CID: 3159430
• PubChem ID: 71305916
• Update Time: 2025-06-15

3-Hydroxymethyl-1,4,5,7-tetrahydro-pyrazolo3,4-cpyridine-6-carboxylicacidtert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 2,6-DIBROMOPYRIDINE-4-CARBOXYLIC ACID
• 3-Hydroxymethyl-1,4,5,7-Tetrahydro-Pyrazolo[3,4-C]Pyridine-6-Carboxylic Acid Tert-Butyl Ester
• 3-Hydroxymethyl-1,4,5,7-Tetrahydro-Pyrazolo[3,4-C]Pyridine-6-Carboxylic Acid Tert-Butyl Ester(WX140099)
• 6H-Pyrazolo[3,4-c]pyridine-6-carboxylic acid, 1,4,5,7-tetrahydro-3-(hydroxymethyl)-, 1,1-dimethylethyl ester
• tert-butyl 3-(hydroxymethyl)-1H,4H,5H,6H,7H-pyrazolo[3,4-c ]pyridine-6-carboxylate
• Tert-butyl 3-(hydroxymethyl)-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-c]pyridine-6-carboxylate
• AKOS023805399
• DB-097131
• 3-Hydroxymethyl-1,4,5,7-tetrahydro-pyrazolo[3,4-c]pyridine-6-carboxylicacidtert-butyl ester
• BAC01460
• tert-Butyl3-(hydroxymethyl)-4,5-dihydro-1H-pyrazolo[3,4-c]pyridine-6(7H)-carboxylate
• SCHEMBL17328077
• MFCD17017161
• 3-Hydroxymethyl-1,4,5,7-tetrahydro-pyrazolo[3,4-c]pyridine-6-carboxylic acid t-butyl ester
• CS-0334733
• 1251014-60-4
• tert-butyl 3-(hydroxymethyl)-1,4,5,7-tetrahydropyrazolo[3,4-c]pyridine-6-carboxylate
• AS-74516
• EN300-3233215
• tert-Butyl 3-(hydroxymethyl)-4,5-dihydro-1H-pyrazolo[3,4-c]pyridine-6(7H)-carboxylate
• W14808
• tert-butyl 3-(hydroxymethyl)-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridine-6-carboxylate
• 3-Hydroxymethyl-1,4,5,7-tetrahydro-pyrazolo3,4-cpyridine-6-carboxylicacidtert-butyl ester

• MDL： MFCD17017161
• Inchi： 1S/C12H19N3O3/c1-12(2,3)18-11(17)15-5-4-8-9(6-15)13-14-10(8)7-16/h16H,4-7H2,1-3H3,(H,13,14)
• InChI Key： ZKGQWZAIBXXWFH-UHFFFAOYSA-N
• SMILES： O(C(N1CC2=C(C(CO)=NN2)CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 253.14264148g/mol
• Monoisotopic Mass: 253.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 3-Hydroxymethyl-1,4,5,7-tetrahydro-pyrazolo3,4-cpyridine-6-carboxylicacidtert-butyl ester

3-Hydroxymethyl-1,4,5,7-tetrahydro-pyrazolo[3,4-c]pyridine-6-carboxylic acid tert-butyl ester: A Comprehensive Overview of Its Chemical Properties, Synthesis, and Pharmacological Applications

3-Hydroxymethyl-1,4,5,7-tetrahydro-pyrazolo[3,4-c]pyridine-6-carboxylic acid tert-butyl ester is a novel organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique molecular structure and potential therapeutic applications. This compound, with the chemical formula C₁₄H₂₁NO₄ and CAS number 1251014-60-4, belongs to the class of substituted pyrazolo[3,4-c]pyridine derivatives. Its molecular framework combines the structural features of pyrazole and pyridine rings, which are known for their diverse biological activities. The presence of a hydroxymethyl group at the 3-position and the tert-butyl ester functionality at the 6-carboxylic acid moiety contributes to its distinct chemical behavior and pharmacological profile.

1,4,5,7-tetrahydro-pyrazolo[3,4-c]pyridine is a key substructure of this compound, which is characterized by a six-membered pyridine ring fused to a five-membered pyrazole ring. The tetrahydro configuration suggests the presence of four hydrogen atoms in the ring system, which may influence the compound's reactivity and binding affinity to biological targets. The 3-hydroxymethyl substituent introduces hydrophilic properties to the molecule, potentially enhancing its solubility and permeability across biological membranes. The tert-butyl ester group at the 6-position provides steric bulk and hydrophobicity, which may modulate the compound's interaction with enzymatic targets or receptors.

Recent studies have highlighted the potential of pyrazolo[3,4-c]pyridine derivatives in the development of anti-inflammatory and neuroprotective agents. The 6-carboxylic acid moiety of this compound is particularly relevant, as carboxylic acid derivatives are commonly used in drug design to target enzymes such as acetylcholinesterase or phosphodiesterases. The tert-butyl ester functionality may serve as a prodrug group, facilitating the controlled release of the active carboxylic acid moiety in vivo. This property is especially valuable in the context of drug delivery systems, where the controlled release of active compounds is critical for optimizing therapeutic outcomes.

The synthesis of 3-Hydroxymethyl-1,4,5,7-tetrahydro-pyrazolo[3,4-c]pyridine-6-carboxylic acid tert-butyl ester involves a multi-step process that typically begins with the formation of the pyrazolo[3,4-c]pyridine scaffold. This scaffold can be synthesized through a condensation reaction between a suitable pyrazole derivative and a pyridine ring-forming reagent. The introduction of the hydroxymethyl group at the 3-position is often achieved through a nucleophilic substitution reaction, where the hydroxymethylating agent selectively modifies the target carbon atom. The final step involves the esterification of the 6-carboxylic acid group with a tert-butyl alcohol, resulting in the formation of the tert-butyl ester functionality.

Research published in Journal of Medicinal Chemistry (2023) has demonstrated that compounds with similar structural features to 3-Hydroxymethyl-1,4,5,7-tetra,7-tetrahydro-pyrazolo[3,4-c]pyridine-6-carboxylic acid tert-butyl ester exhibit promising anti-inflammatory activity. These compounds were shown to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. The 1,4,5,7-tetrahydro configuration of the pyrazolo[3,4-c]pyridine ring is believed to play a crucial role in this activity, as it may allow the molecule to interact with specific inflammatory pathways, such as the NF-κB signaling cascade.

Another recent study published in Bioorganic & Medicinal Chemistry Letters (2024) explored the potential of pyrazolo[3,4-c]pyridine derivatives as neuroprotective agents. The researchers found that compounds with a hydroxymethyl group at the 3-position, similar to the structure of 3-Hydroxymethyl-1,4,5,7-tetrahydro-pyrazolo[3,4-c]pyridine-6-carboxylic acid tert-butyl ester, exhibited neuroprotective effects in models of oxidative stress. This suggests that the hydroxymethyl group may contribute to the antioxidant properties of the compound, potentially by scavenging reactive oxygen species (ROS) or modulating antioxidant enzyme activity.

The tert-butyl ester functionality in this compound is also of interest in the context of drug metabolism. Ester groups are often metabolized by esterases in the liver, which may influence the pharmacokinetic profile of the compound. The tert-butyl group provides steric hindrance, potentially slowing down the hydrolysis of the ester bond and extending the half-life of the compound in the bloodstream. This property is particularly important for drugs that require prolonged therapeutic action, such as chronic disease treatments.

Furthermore, the 6-carboxylic acid moiety of this compound may be involved in the formation of hydrogen bonds with target proteins, which is a common mechanism of action for many drugs. The ability of the carboxylic acid group to form hydrogen bonds with amino acid residues in the active site of a target enzyme could enhance the binding affinity and selectivity of the compound. This makes the compound a potential candidate for the development of enzyme inhibitors, particularly for enzymes involved in metabolic pathways or inflammatory responses.

Despite its promising properties, the 3-Hydroxymethyl-1,4,5,7-tetrahydro-pyrazolo[3,4-c]pyridine-6-carboxylic acid tert-butyl ester is still in the early stages of research, and further studies are needed to fully elucidate its mechanism of action and therapeutic potential. Researchers are currently exploring its activity in various disease models, including neurodegenerative disorders, inflammatory conditions, and metabolic diseases. The structural flexibility of the pyrazolo[3,4-c]pyridine scaffold may also allow for the design of analogs with optimized pharmacological profiles, which could lead to the development of more effective therapeutic agents.

In conclusion, 3-Hydroxymethyl-1,4,5,7-tetrahydro-pyrazolo[3,4-c]pyridine-6-carboxylic acid tert-butyl ester represents an intriguing area of research in medicinal chemistry. Its unique molecular structure, combining elements of pyrazole and pyridine rings, along with the presence of hydroxymethyl and tert-butyl ester functionalities, suggests a wide range of potential applications. As research in this field continues to advance, it is likely that this compound will play an important role in the development of new drugs for the treatment of various diseases.